Cas no 1049982-79-7 (N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine)

• Product Name: N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine
• CAS No: 1049982-79-7
• MF: C₁₅H₁₆ClFN₂OS
• MW: 326.816744804382
• CID: 5954452
• PubChem ID: 3569295
• Update Time: 2025-10-23

N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine
• 1049982-79-7
• EN300-08625
• N-[4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-1-(oxolan-2-yl)methanamine

• Inchi： 1S/C15H16ClFN2OS/c16-8-13-10-21-15(18-9-14-2-1-7-20-14)19(13)12-5-3-11(17)4-6-12/h3-6,10,14H,1-2,7-9H2/b18-15-
• InChI Key： JMUFTNSKAXPVBS-SDXDJHTJSA-N
• SMILES： ClCC1=CS/C(/N1C1C=CC(=CC=1)F)=N\CC1CCCO1

Computed Properties

• Exact Mass: 326.0655902g/mol
• Monoisotopic Mass: 326.0655902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Additional information on N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine

Introduction to CAS No. 1049982-79-7: N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine

The compound with CAS No. 1049982-79-7, known as N-4-(chloromethyl)-3-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-1-(oxolan-2-yl)methanamine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science.

N-Arylmethanamines are a class of compounds that have been extensively studied for their role in medicinal chemistry. The presence of a thiazole ring in this compound adds to its versatility, as thiazoles are known for their biological activities, including antimicrobial and antifungal properties. The chloromethyl group attached to the nitrogen atom further enhances the compound's reactivity and functional diversity.

The fluorophenyl group in the structure introduces electronic effects that can influence the compound's pharmacokinetics and bioavailability. Fluorinated aromatic rings are often used in drug design to improve metabolic stability and enhance binding affinity to target proteins.

One of the most intriguing aspects of this compound is its oxolane (tetrahydrofuran) ring, which contributes to its stability and solubility properties. This feature makes it a valuable candidate for exploring new drug delivery systems or as a building block in polymer synthesis.

Recent studies have highlighted the potential of this compound as a precursor for developing targeted drug delivery systems. Its structure allows for easy functionalization, enabling the attachment of various bioactive molecules or imaging agents.

In terms of synthesis, researchers have developed efficient routes to construct this compound using multicomponent reactions and click chemistry approaches. These methods not only simplify the synthesis process but also improve the overall yield and purity of the product.

The compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry. This property is particularly useful in designing environmentally friendly catalysts for industrial processes.

Looking ahead, further research is needed to fully exploit the potential of CAS No. 1049982-79_7 in areas such as biomedical imaging, nanotechnology, and green chemistry.